Cas no 2228275-70-3 ((4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride)

• Product Name: (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride
• CAS No: 2228275-70-3
• MF: C₄H₄FN₃O₄S
• MW: 209.155662536621
• CID: 6330456
• PubChem ID: 165869928
• Update Time: 2025-06-11

(4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride
• EN300-1988991
• 2228275-70-3

• Inchi： 1S/C4H4FN3O4S/c5-13(11,12)2-3-4(8(9)10)1-6-7-3/h1H,2H2,(H,6,7)
• InChI Key： UMMIYPYRVIETFQ-UHFFFAOYSA-N
• SMILES： S(CC1=C(C=NN1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 208.99065495g/mol
• Monoisotopic Mass: 208.99065495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 117Ų

Additional information on (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride

Introduction to (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride (CAS No. 2228275-70-3)

(4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2228275-70-3, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a nitro group and a methanesulfonyl fluoride moiety, make it a valuable tool for chemists and biologists working on drug discovery and development.

The nitro group in the pyrazole ring of this compound plays a crucial role in its reactivity and functionality. Nitro groups are well-known for their ability to participate in various chemical transformations, including reduction to amine groups and nucleophilic substitution reactions. These properties make (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride a versatile building block for constructing more complex molecular structures.

The methanesulfonyl fluoride moiety is another critical feature of this compound. Methanesulfonyl fluorides are commonly used as sulfonating agents in organic synthesis. They are particularly useful for introducing sulfonamide functionalities into molecules, which are prevalent in many pharmaceuticals due to their biological activity. The presence of the fluorine atom in the methanesulfonyl group enhances the electrophilicity of the sulfonyl group, making it highly reactive towards nucleophiles.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrazole derivatives, such as (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride, have shown promise in various pharmacological studies. For instance, research has demonstrated that certain pyrazole-based compounds exhibit anti-inflammatory, anti-viral, and anti-cancer properties. The nitro group in these compounds can be further functionalized to explore new biological activities.

The synthesis of (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis starts with the preparation of the pyrazole core, followed by nitration and subsequent sulfonylation with fluorinating agents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or to modify existing ones.

The compound's reactivity makes it particularly useful in medicinal chemistry for the development of novel drug candidates. Researchers often use (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride as a precursor to create sulfonamides, which are known for their broad spectrum of biological activities. These sulfonamides can then be further modified to enhance their potency and selectivity for specific targets.

Recent studies have highlighted the importance of fluorinated sulfonyl compounds in drug design. The fluorine atom's ability to influence metabolic stability and binding affinity makes it an attractive element in pharmaceutical development. (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride exemplifies this trend by providing a flexible platform for generating fluorinated sulfonamides with potential therapeutic value.

In conclusion, (4-nitro-1H-pyrazol-3-yl)methanesulfonyl fluoride (CAS No. 2228275-70-3) is a highly versatile intermediate with significant applications in pharmaceutical research. Its unique structural features enable the synthesis of complex biologically active molecules, making it a valuable asset for drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in developing next-generation medications.